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Compound of Interest

Compound Name:
3-(Dimethoxymethyl)hept-2-en-4-

yne

Cat. No.: B8514072 Get Quote

An In-depth Technical Guide to 3-
(Dimethoxymethyl)hept-2-en-4-yne
This technical guide provides a comprehensive overview of the chemical compound 3-
(Dimethoxymethyl)hept-2-en-4-yne, including its chemical identity, physicochemical

properties, and potential applications. This document is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis.

Chemical Identity and Properties
3-(Dimethoxymethyl)hept-2-en-4-yne is an organic compound featuring both a double bond

(alkene) and a triple bond (alkyne) within its heptane backbone. It is further functionalized with

a dimethoxymethyl group.[1] Its unique structure makes it a point of interest for potential

applications in medicinal chemistry and organic synthesis.[1]

Table 1: Physicochemical Properties of 3-(Dimethoxymethyl)hept-2-en-4-yne
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Property Value Source

CAS Number 55947-19-8 EvitaChem

Molecular Formula C10H16O2 EvitaChem, PubChem[1][2]

Molecular Weight 168.23 g/mol EvitaChem, PubChem[1][2]

IUPAC Name
(E)-3-(dimethoxymethyl)hept-

2-en-4-yne
PubChem[2]

Canonical SMILES CCC#C/C(=C\C)/C(OC)OC PubChem[2]

InChI Key
NJRUWVQBZGDQQG-

RMKNXTFCSA-N
PubChem[2]

Molecular Structure
The molecular structure of 3-(Dimethoxymethyl)hept-2-en-4-yne is characterized by a seven-

carbon chain containing a double bond at the second position and a triple bond at the fourth

position. A dimethoxymethyl group is attached to the third carbon.

Caption: Molecular structure of 3-(Dimethoxymethyl)hept-2-en-4-yne.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 3-(Dimethoxymethyl)hept-2-en-4-yne are

not extensively documented in publicly available literature. However, general synthetic

strategies for similar compounds suggest that its preparation could be approached through

methods such as Aldol condensation or other established techniques for forming en-yne

systems.[1]

A potential, though not explicitly detailed, synthetic route may involve the reaction of a suitable

aldehyde or ketone with an organometallic reagent containing the hept-2-en-4-yne backbone,

followed by the introduction of the dimethoxymethyl group.[1]

Generalized Experimental Workflow for Synthesis
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The following diagram illustrates a generalized workflow that could be adapted for the

synthesis and purification of 3-(Dimethoxymethyl)hept-2-en-4-yne.

Starting Materials
(e.g., Aldehyde, Alkyne)

Chemical Reaction
(e.g., Condensation) Reaction Quenching Workup & Extraction Purification

(e.g., Chromatography)
Characterization
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Caption: A generalized workflow for the synthesis of an organic compound.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the biological activity or the

signaling pathways associated with 3-(Dimethoxymethyl)hept-2-en-4-yne. Further research

and screening would be necessary to determine its potential pharmacological effects.

Conclusion
3-(Dimethoxymethyl)hept-2-en-4-yne is a chemical entity with a defined structure and

physicochemical properties. While its potential as an intermediate in organic synthesis is

recognized, a significant gap exists in the scientific literature concerning its specific synthesis

protocols, experimental data, and biological activity. This guide provides a summary of the

available information and highlights the need for further investigation to unlock the potential of

this molecule for researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and molecular structure of 3-
(Dimethoxymethyl)hept-2-en-4-yne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8514072#cas-number-and-molecular-structure-of-3-
dimethoxymethyl-hept-2-en-4-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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